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Abstract
Ethyl nonanoate, also known as ethyl pelargonate, is a fatty acid ethyl ester with the chemical

formula C₁₁H₂₂O₂. It is a colorless liquid with a characteristic fruity, wine-like odor and is found

naturally in various fruits and alcoholic beverages.[1][2][3] This technical guide provides a

comprehensive overview of the chemical properties of ethyl nonanoate, including its

physicochemical characteristics, reactivity, and relevant biological pathways. Detailed

experimental protocols for the determination of its properties and for its synthesis and chemical

transformations are also presented. This document is intended to serve as a valuable resource

for researchers, scientists, and professionals in the fields of chemistry, food science, and drug

development.

Physicochemical Properties
The physical and chemical properties of ethyl nonanoate are crucial for its handling,

application, and analysis. A summary of these properties is presented in the tables below.

Table 1: General and Physical Properties of Ethyl
Nonanoate
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Property Value Source(s)

Molecular Formula C₁₁H₂₂O₂ [1]

Molecular Weight 186.29 g/mol [1]

Appearance Colorless liquid [1]

Odor
Fruity, oily, nutty, reminiscent of

cognac
[1]

Melting Point -44 °C [4]

Boiling Point
227-229 °C at 760 mmHg; 119

°C at 23 mmHg
[3][5]

Density 0.866 g/cm³ at 25 °C [4][5]

Refractive Index (n²⁰/D) 1.422 [5]

Vapor Pressure 0.1 hPa at 25 °C [4]

Flash Point 94 °C (closed cup) [4][5][6]

Table 2: Solubility of Ethyl Nonanoate
Solvent Solubility Source(s)

Water
29.53 mg/L (temperature not

stated)
[1]

Ethanol Miscible [1]

Diethyl Ether Miscible [7]

Propylene Glycol Soluble [8]

Chemical Reactivity
Ethyl nonanoate, as an ester, undergoes several characteristic chemical reactions, including

hydrolysis, oxidation, and reduction.

Hydrolysis
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Esters can be hydrolyzed to their constituent carboxylic acid and alcohol under acidic or basic

conditions.

Acid-Catalyzed Hydrolysis: This is a reversible reaction where ethyl nonanoate reacts with

water in the presence of a strong acid catalyst (e.g., H₂SO₄ or HCl) to form nonanoic acid

and ethanol.[9][10] To drive the equilibrium towards the products, an excess of water is

typically used.[9]

Base-Catalyzed Hydrolysis (Saponification): This is an irreversible reaction where ethyl
nonanoate is heated with a strong base, such as sodium hydroxide, to produce sodium

nonanoate (a salt of the carboxylic acid) and ethanol.[9]

Oxidation
The ester functional group itself is relatively resistant to oxidation. However, the alkyl chains

can be oxidized under strong oxidizing conditions. For instance, oxidation with strong oxidizing

agents like potassium permanganate (KMnO₄) can lead to the cleavage of the C-H bonds. The

reaction products will depend on the specific reaction conditions.

Reduction
Esters can be reduced to primary alcohols using strong reducing agents like lithium aluminum

hydride (LiAlH₄).[11] The reduction of ethyl nonanoate yields nonanol and ethanol.

Experimental Protocols
This section provides detailed methodologies for the determination of key chemical properties

of ethyl nonanoate, as well as for its synthesis and common chemical transformations.

Determination of Boiling Point (Adapted from ASTM
D1078)
This method determines the distillation range of volatile organic liquids.

Apparatus:

Distillation flask (100 mL)
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Condenser

Receiving graduate (100 mL)

Thermometer

Heating mantle

Boiling chips

Procedure:

Measure 100 mL of ethyl nonanoate into the distillation flask.

Add a few boiling chips to the flask.

Assemble the distillation apparatus, ensuring the thermometer bulb is positioned correctly.

Begin heating the flask and record the temperature at which the first drop of condensate falls

from the condenser (initial boiling point).

Continue distillation at a steady rate and record the temperature at regular volume intervals

of the distillate.

Record the temperature when the last of the liquid in the flask evaporates (dry point).

Correct the observed boiling point for atmospheric pressure.

Determination of Water Solubility (Adapted from OECD
Guideline 105)
This guideline describes the flask method for determining water solubility for substances with

solubility above 10⁻² g/L.

Apparatus:

Erlenmeyer flask with a stopper

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b092252?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Constant temperature water bath

Magnetic stirrer

Analytical balance

Centrifuge

Analytical instrument for quantification (e.g., GC-MS)

Procedure:

Add an excess amount of ethyl nonanoate to a known volume of distilled water in the

Erlenmeyer flask.

Stopper the flask and place it in a constant temperature water bath (e.g., 25 °C).

Stir the mixture for a sufficient time to reach equilibrium (preliminary tests can determine this

time).

Stop stirring and allow the mixture to settle.

Centrifuge the mixture to separate the aqueous phase from the undissolved ethyl
nonanoate.

Carefully withdraw a sample of the aqueous phase.

Quantify the concentration of ethyl nonanoate in the sample using a suitable analytical

method like Gas Chromatography-Mass Spectrometry (GC-MS).

Synthesis via Fischer Esterification
This protocol describes the synthesis of ethyl nonanoate from nonanoic acid and ethanol.

Materials:

Nonanoic acid

Absolute ethanol
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Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (saturated)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Separatory funnel

Distillation apparatus

Procedure:

In a round-bottom flask, combine nonanoic acid and an excess of absolute ethanol.

Slowly add a catalytic amount of concentrated sulfuric acid.

Heat the mixture to reflux for several hours.

After cooling, transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and

brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent.

Purify the crude ethyl nonanoate by distillation.

Acid-Catalyzed Hydrolysis
Materials:
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Ethyl nonanoate

Dilute sulfuric acid (e.g., 1 M)

Round-bottom flask

Reflux condenser

Heating mantle

Extraction solvent (e.g., diethyl ether)

Sodium bicarbonate solution

Anhydrous sodium sulfate

Procedure:

Place ethyl nonanoate and an excess of dilute sulfuric acid in a round-bottom flask.

Heat the mixture under reflux for several hours.

Cool the reaction mixture and extract the organic components with diethyl ether.

Wash the ether extract with sodium bicarbonate solution to remove unreacted acid.

Dry the ether layer with anhydrous sodium sulfate.

Evaporate the solvent to isolate the product mixture (nonanoic acid and any unreacted

ester). The products can be further purified by distillation or chromatography.

Reduction with Lithium Aluminum Hydride (LiAlH₄)
Caution: LiAlH₄ is a highly reactive and flammable reagent. This reaction must be carried out

under an inert atmosphere (e.g., nitrogen or argon) in anhydrous solvents.

Materials:

Lithium aluminum hydride (LiAlH₄)
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Anhydrous diethyl ether or tetrahydrofuran (THF)

Ethyl nonanoate

Three-necked round-bottom flask

Dropping funnel

Reflux condenser

Inert gas supply

Ice bath

Dilute sulfuric acid

Sodium sulfate

Procedure:

Set up a dry, three-necked flask equipped with a dropping funnel, reflux condenser, and inert

gas inlet.

Suspend LiAlH₄ in anhydrous diethyl ether in the flask and cool the mixture in an ice bath.

Dissolve ethyl nonanoate in anhydrous diethyl ether and add it dropwise to the LiAlH₄

suspension.

After the addition is complete, stir the reaction mixture at room temperature for a specified

time.

Carefully quench the reaction by the slow, dropwise addition of water, followed by dilute

sulfuric acid.

Extract the product with diethyl ether.

Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the

crude product (a mixture of nonanol and ethanol). The products can be separated by
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distillation.

Biological Pathways and Significance
Ethyl nonanoate is a naturally occurring compound that plays a role in the aroma of fruits and

is a product of yeast metabolism.

Biosynthesis in Saccharomyces cerevisiae
In the yeast Saccharomyces cerevisiae, fatty acid ethyl esters (FAEEs), including ethyl
nonanoate, are synthesized from fatty acyl-CoAs and ethanol. This pathway is of significant

interest for the production of biofuels.

Acetyl-CoA Fatty Acyl-CoA

Ethyl Nonanoate
AAT

Ethanol

Fatty Acid Synthesis

Glycolysis Pyruvate Acetaldehyde ADH

Click to download full resolution via product page

Caption: Biosynthesis of Ethyl Nonanoate in S. cerevisiae.

Role in Fruit Aroma
The characteristic aroma of many fruits is due to a complex mixture of volatile organic

compounds, including esters like ethyl nonanoate. The biosynthesis of these esters involves

the conversion of fatty acids and amino acids into alcohols and acyl-CoAs, which are then

esterified by alcohol acyltransferases (AATs).
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Caption: General Pathway for Ester Biosynthesis in Fruits.

Conclusion
This technical guide has provided a detailed overview of the chemical properties of ethyl
nonanoate, including its physicochemical characteristics, chemical reactivity, and biological

significance. The inclusion of detailed experimental protocols offers a practical resource for

laboratory work. The information presented herein is intended to be a valuable tool for

researchers, scientists, and professionals working with this versatile ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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